Cas no 86938-08-1 (L-Aspartic acid, N-[(1,1-dimethylethoxy)carbonyl]-, 1-ethyl ester)
86938-08-1 structure
Product Name:L-Aspartic acid, N-[(1,1-dimethylethoxy)carbonyl]-, 1-ethyl ester
CAS No:86938-08-1
MF:C11H18NO6
MW:260.26372385025
CID:660130
PubChem ID:71413625
Update Time:2025-04-19
L-Aspartic acid, N-[(1,1-dimethylethoxy)carbonyl]-, 1-ethyl ester Chemical and Physical Properties
Names and Identifiers
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- L-Aspartic acid, N-[(1,1-dimethylethoxy)carbonyl]-, 1-ethyl ester
- (3S)-4-ethoxy-3-[(2-methylpropan-2-yl)oxycarbonylamino]-4-oxobutanoate
- (3S)-3-[(tert-Butoxycarbonyl)amino]-4-ethoxy-4-oxobutanoate
- BBIUPIWGRMICDJ-ZETCQYMHSA-M
- t-butoxycarbonyl-(S)-aspartic acid, alpha-ethyl ester
- 86938-08-1
- t-butoxycarbonyl(S)-aspartic acid, alpha-ethyl ester
- DTXSID00833138
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- Inchi: 1S/C11H19NO6/c1-5-17-9(15)7(6-8(13)14)12-10(16)18-11(2,3)4/h7H,5-6H2,1-4H3,(H,12,16)(H,13,14)/p-1/t7-/m0/s1
- InChI Key: BBIUPIWGRMICDJ-ZETCQYMHSA-M
- SMILES: O(C(N[C@H](C(=O)OCC)CC(=O)[O-])=O)C(C)(C)C
Computed Properties
- Exact Mass: 260.11341229g/mol
- Monoisotopic Mass: 260.11341229g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 18
- Rotatable Bond Count: 7
- Complexity: 315
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 105Ų
L-Aspartic acid, N-[(1,1-dimethylethoxy)carbonyl]-, 1-ethyl ester Related Literature
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
86938-08-1 (L-Aspartic acid, N-[(1,1-dimethylethoxy)carbonyl]-, 1-ethyl ester) Related Products
- 73821-95-1((S)-2-((tert-Butoxycarbonyl)amino)-4-(cyclohexyloxy)-4-oxobutanoic acid)
- 59768-74-0(Boc-Asp(OMe)-OH)
- 62396-48-9((tert-Butoxycarbonyl)-D-aspartic acid)
- 34582-32-6((S)-4-(tert-Butoxy)-3-((tert-butoxycarbonyl)amino)-4-oxobutanoic acid)
- 13726-84-6(Boc-Glu(OtBu)-OH)
- 24277-39-2(Boc-Glu-OtBu)
- 73821-97-3(Boc-L-Glu(OcHx)-OH)
- 13726-67-5(Boc-Asp-OH)
- 41088-86-2(Boc-L-Homoserine)
- 1676-90-0(Boc-Asp(OtBu)-OH)
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